molecular formula C11H12O B6235765 4-cyclopropyl-2-methylbenzaldehyde CAS No. 1936187-26-6

4-cyclopropyl-2-methylbenzaldehyde

Cat. No. B6235765
CAS RN: 1936187-26-6
M. Wt: 160.2
InChI Key:
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Description

4-Cyclopropyl-2-methylbenzaldehyde is a chemical compound with the molecular formula C11H12O . It has a molecular weight of 160.21 . This compound is used as a building block in chemical synthesis .


Synthesis Analysis

The synthesis of substituted benzaldehydes, such as 4-cyclopropyl-2-methylbenzaldehyde, can be achieved via a two-step, one-pot reduction/cross-coupling procedure . This method employs a stable aluminum hemiaminal as a tetrahedral intermediate, protecting a latent aldehyde, making it suitable for subsequent cross-coupling with organometallic reagents .


Molecular Structure Analysis

The InChI code for 4-cyclopropyl-2-methylbenzaldehyde is 1S/C11H12O/c1-8-6-10 (9-2-3-9)4-5-11 (8)7-12/h4-7,9H,2-3H2,1H3 . This code provides a unique representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

4-Cyclopropyl-2-methylbenzaldehyde is a liquid at room temperature . The storage temperature is between 2-8°C .

Scientific Research Applications

Safety and Hazards

The safety data sheet for 4-cyclopropyl-2-methylbenzaldehyde indicates that it is a combustible liquid. It can cause skin and eye irritation, and may be harmful if inhaled . It may also cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyl-2-methylbenzaldehyde involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropylmethyl bromide", "2-methylbenzaldehyde", "Sodium hydride", "Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Preparation of cyclopropylmethyl 2-methylbenzyl ether by reacting cyclopropylmethyl bromide with 2-methylbenzaldehyde in the presence of sodium hydride and dimethylformamide.", "Step 2: Hydrolysis of the ether to form 4-cyclopropyl-2-methylbenzaldehyde using hydrochloric acid.", "Step 3: Neutralization of the reaction mixture with sodium hydroxide.", "Step 4: Extraction of the product with ethyl acetate.", "Step 5: Purification of the product by distillation or recrystallization." ] }

CAS RN

1936187-26-6

Molecular Formula

C11H12O

Molecular Weight

160.2

Purity

95

Origin of Product

United States

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